Cas no 2138296-73-6 (3-(1,3-Thiazol-5-yl)furan-2-sulfonyl fluoride)

• Product Name: 3-(1,3-Thiazol-5-yl)furan-2-sulfonyl fluoride
• CAS No: 2138296-73-6
• MF: C₇H₄FNO₃S₂
• MW: 233.23996257782
• CID: 6055807
• PubChem ID: 165457345
• Update Time: 2025-06-08

3-(1,3-Thiazol-5-yl)furan-2-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-713304
• 2138296-73-6
• 3-(1,3-thiazol-5-yl)furan-2-sulfonyl fluoride
• 3-(1,3-Thiazol-5-yl)furan-2-sulfonyl fluoride

• Inchi： 1S/C7H4FNO3S2/c8-14(10,11)7-5(1-2-12-7)6-3-9-4-13-6/h1-4H
• InChI Key： NUYZRUHNHMGQRU-UHFFFAOYSA-N
• SMILES： S(C1=C(C=CO1)C1=CN=CS1)(=O)(=O)F

Computed Properties

• Exact Mass: 232.96166350g/mol
• Monoisotopic Mass: 232.96166350g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 96.8Ų

Additional information on 3-(1,3-Thiazol-5-yl)furan-2-sulfonyl fluoride

3-(1,3-Thiazol-5-yl)furan-2-sulfonyl fluoride: A Comprehensive Overview

The compound 3-(1,3-thiazol-5-yl)furan-2-sulfonyl fluoride (CAS No. 2138296-73-6) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their role as bioisosteres and in the development of novel therapeutic agents. The structure of 3-(1,3-thiazol-5-yl)furan-2-sulfonyl fluoride incorporates a thiazole ring fused with a furan moiety, both of which contribute to its unique chemical properties and reactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of furan-sulfonyl fluoride derivatives, including 3-(1,3-thiazol-5-yl)furan-2-sulfonyl fluoride, through multi-step processes involving nucleophilic aromatic substitution and coupling reactions. These methods have significantly improved the yield and purity of the compound, making it more accessible for research and industrial applications. The integration of computational chemistry tools has further enhanced our understanding of the electronic structure and reactivity of this compound, paving the way for its utilization in drug design.

One of the most promising applications of furan-sulfonyl fluoride derivatives lies in their role as intermediates in the synthesis of bioactive molecules. For instance, furan-sulfonyl fluoride has been employed as a building block in the development of kinase inhibitors, which are critical in cancer therapy. The sulfonyl fluoride group is particularly valuable due to its ability to act as a bioisostere for sulfonamides, offering improved pharmacokinetic properties such as enhanced solubility and bioavailability.

Moreover, recent studies have highlighted the potential of furan-sulfonyl fluoride derivatives in enzyme inhibition. The thiazole ring in 3-(1,3-thiazol-5-yl)furan-2-sulfonyl fluoride introduces additional electronic effects that can modulate the binding affinity of the molecule to target enzymes. This property has led to its exploration as a lead compound in the development of inhibitors for proteases and other enzymes implicated in neurodegenerative diseases.

In terms of environmental impact, researchers have conducted extensive studies on the degradation pathways of furan-sulfonyl fluoride derivatives under various conditions. These studies have demonstrated that the compound undergoes hydrolysis under alkaline conditions, yielding environmentally benign byproducts. Such findings are crucial for ensuring the sustainable use of this compound in industrial processes.

The synthesis and characterization of furan-sulfonyl fluoride derivatives have also been supported by advanced analytical techniques such as NMR spectroscopy and mass spectrometry. These methods have provided detailed insights into the molecular structure and purity of 3-(1,3-thiazol-5-yl)furan-2-sulfonyl fluoride, confirming its identity and structural integrity.

In conclusion, furan-sulfonyl fluoride derivatives, particularly 3-(1,3-thiazol-5-yl)furan-2-sulfonyl fluoride, represent a significant advancement in modern organic chemistry. Their unique chemical properties, combined with recent breakthroughs in synthetic methods and computational modeling, position them as valuable tools in drug discovery and materials science. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in addressing pressing challenges in medicine and technology.